1,3-Bis(chloromethyl)benzene
Overview
Description
1,3-Bis(chloromethyl)benzene is a chemical compound with the formula C8H8Cl2. It appears as a colorless to light yellow liquid . It is used in ionic liquids to increase their thermal stability and as a reagent in C2-Symmetric Small Molecule Inhibitors .
Synthesis Analysis
The title compound, C8H8Cl2, is used in the synthesis of many pharmaceutical intermediates . It forms a three-dimensional network through chlorine-chlorine interactions in the solid-state . The reaction conditions involve chlorine and 1-butyl-3-methylimidazolium chloride at 58 degrees Celsius for 3 hours .
Molecular Structure Analysis
The molecular structure of 1,3-Bis(chloromethyl)benzene can be represented by the formula C8H8Cl2 . The 3D structure can be viewed using Java or Javascript .
Chemical Reactions Analysis
1,3-Bis(chloromethyl)benzene is used in the synthesis of many pharmaceutical intermediates . It forms a three-dimensional network through chlorine-chlorine interactions in the solid-state . The reaction conditions involve chlorine and 1-butyl-3-methylimidazolium chloride at 58 degrees Celsius for 3 hours .
Physical And Chemical Properties Analysis
1,3-Bis(chloromethyl)benzene is a colorless to light yellow liquid . It has a molecular weight of 175.055 . It is soluble in methanol .
Scientific Research Applications
Chemical Properties and Structure
“1,3-Bis(chloromethyl)benzene” has the formula C8H8Cl2 and a molecular weight of 175.055 . It is also known by other names such as m-Xylene, α,α’-dichloro-, α,α’-Dichloro-m-xylene, m-Xylylene dichloride, m-Bis (chloromethyl)benzene, and m-Dichloroxylene .
Thermophysical and Thermochemical Data
The boiling point of “1,3-Bis(chloromethyl)benzene” is 525.7 K . The fusion temperature ranges from 305 to 307 K . The enthalpy of fusion is 19.51 kJ/mol at 307.2 K .
Mass Spectrometry
Mass spectrometry is a powerful tool for the analysis of “1,3-Bis(chloromethyl)benzene”. The mass spectrum can provide valuable information about the molecular structure and the presence of isotopes .
Use in Food Contact Materials
“1,3-Bis(chloromethyl)benzene” has been evaluated for safety assessment as a substance to be used in food contact materials . The studies followed the SCF guidelines for the presentation of an application for safety assessment of a substance to be used in food contact materials prior to its authorisation .
Synthesis of Isocyanates
The green synthesis process for the preparation of 1,3-bis(isocyanatomethyl)benzene is a hot topic in isocyanate research and development . Exploring this non-phosgene synthesis process is crucial for the advancement of isocyanate production .
Health and Safety
When handling “1,3-Bis(chloromethyl)benzene”, it’s important to monitor and treat, where necessary, for pulmonary oedema and shock. Seizures should also be anticipated .
Safety and Hazards
1,3-Bis(chloromethyl)benzene is classified as having acute toxicity (Category 4, Oral), skin irritation (Category 2), eye irritation (Category 2), acute toxicity (Category 2, Inhalation), and specific target organ toxicity – single exposure (Category 3) . It is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . It is advised to avoid breathing its dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1,3-bis(chloromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRJWOKACBGZOKT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)CCl)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4060814 |
Source
|
| Record name | Benzene, 1,3-bis(chloromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4060814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Bis(chloromethyl)benzene | |
CAS RN |
626-16-4 |
Source
|
| Record name | 1,3-Bis(chloromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=626-16-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Bis(chloromethyl)benzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000626164 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Bis(chloromethyl)benzene | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=96971 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, 1,3-bis(chloromethyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzene, 1,3-bis(chloromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4060814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-bis(chloromethyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.939 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,3-Bis(chloromethyl)benzene | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G4Y9VC52AF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 1,3-Bis(chloromethyl)benzene in organic synthesis?
A1: 1,3-Bis(chloromethyl)benzene serves as a valuable building block in organic synthesis, particularly for creating polymers and ligands. [, ] For instance, it acts as a monomer in the palladium-catalyzed Suzuki cross-coupling reaction with boronic acids, yielding polybenzyls. [] Additionally, it serves as a precursor in synthesizing pincer-type NHC ligands, which are crucial in forming organometallic complexes with metals like silver, copper, and iridium. []
Q2: How does the structure of 1,3-Bis(chloromethyl)benzene influence its reactivity in polymerization reactions?
A2: The meta-substitution pattern of the chloromethyl groups in 1,3-Bis(chloromethyl)benzene plays a key role in its polymerization behavior. Research indicates that compared to its para-substituted counterpart (1,4-bis(chloromethyl)benzene), 1,3-Bis(chloromethyl)benzene primarily forms the desired 1,3-dibenzylbenzene product in Suzuki cross-coupling reactions with boronic acids. [] This suggests that the meta-positioning reduces the likelihood of unwanted side reactions like homocoupling of the boronic acid, making it a more efficient building block for synthesizing 1,3-linked polybenzyls. []
Q3: Can you describe the solid-state structure of 1,3-Bis(chloromethyl)benzene?
A3: In its solid form, 1,3-Bis(chloromethyl)benzene molecules arrange themselves in a three-dimensional network stabilized by chlorine-chlorine interactions. [] These interactions, measuring 3.513 (1) and 3.768 (3) Å, contribute to the overall packing and stability of the crystal lattice. [] This structural insight is valuable for understanding its physical properties and behavior in various applications.
Q4: What types of metal complexes can be formed using NHC ligands derived from 1,3-Bis(chloromethyl)benzene?
A4: 1,3-Bis(chloromethyl)benzene is a precursor for synthesizing a variety of pincer-type NHC ligands that can coordinate to various transition metals. [] For example, researchers successfully synthesized silver(I) and copper(I) complexes using a bis-imidazolium salt derived from 1,3-Bis(chloromethyl)benzene. [] Furthermore, the same ligand system facilitated the formation of iridium complexes, including a unique dimetallacycle containing two bridging CNHC^CH^CNHC ligands. [] These complexes hold potential in various catalytic applications, including C-H activation and hydrogen transfer reactions. []
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